Cas no 28360-96-5 (Adenosine,2-fluoro-N,N-dimethyl- (8CI))

• Product Name: Adenosine,2-fluoro-N,N-dimethyl- (8CI)
• CAS No: 28360-96-5
• MF: C₁₂H₁₆FN₅O₄
• MW: 313.284945487976
• CID: 286520
• PubChem ID: 276229
• Update Time: 2025-04-19

Adenosine,2-fluoro-N,N-dimethyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2-fluoro-N,N-dimethyl- (8CI)
• 28360-96-5
• NSC-123798
• DTXSID90298510
• NSC123798
• 2-fluoro-n,n-dimethyl-9-pentofuranosyl-9h-purin-6-amine

• Inchi： 1S/C12H16FN5O4/c1-17(2)9-6-10(16-12(13)15-9)18(4-14-6)11-8(21)7(20)5(3-19)22-11/h4-5,7-8,11,19-21H,3H2,1-2H3
• InChI Key： OAAKTTXSIFEAQY-UHFFFAOYSA-N
• SMILES： FC1N=C(C2=C(N=1)N(C=N2)C1C(C(C(CO)O1)O)O)N(C)C

Computed Properties

• Exact Mass: 313.119
• Monoisotopic Mass: 313.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.78
• Boiling Point: 663°C at 760 mmHg
• Flash Point: 354.8°C
• Refractive Index: 1.739
• PSA: 116.76000
• LogP: -1.35710